Cas no 53649-45-9 (1H-Indene, 1-methyl-, (R)-)

• Product Name: 1H-Indene, 1-methyl-, (R)-
• CAS No: 53649-45-9
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 356772
• PubChem ID: 12337161
• Update Time: 2025-04-19

1H-Indene, 1-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1-methyl-, (R)-
• (R)-1-methylindene
• R-(-)-1-Methylindene
• 53649-45-9
• 1-Methylindene, (R)-
• (-)-1-Methylindene
• DTXSID90201887
• Q27280102
• HU10T4AS4F
• 1-Methylindene, R-(-)-
• UNII-HU10T4AS4F

• Inchi： 1S/C10H10/c1-8-6-7-9-4-2-3-5-10(8)9/h2-8H,1H3/t8-/m1/s1
• InChI Key： LRTOHSLOFCWHRF-MRVPVSSYSA-N
• SMILES： [C@@H]1(C)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 199.0 °C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes